molecular formula C18H19NO3 B1618238 1-Cyclohexyl-4-(4-nitrophenoxy)benzene CAS No. 68003-41-8

1-Cyclohexyl-4-(4-nitrophenoxy)benzene

Cat. No. B1618238
CAS RN: 68003-41-8
M. Wt: 297.3 g/mol
InChI Key: YFHWGRVPEWMRLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Cyclohexyl-4-(4-nitrophenoxy)benzene is a useful research compound. Its molecular formula is C18H19NO3 and its molecular weight is 297.3 g/mol. The purity is usually 95%.
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properties

CAS RN

68003-41-8

Molecular Formula

C18H19NO3

Molecular Weight

297.3 g/mol

IUPAC Name

1-cyclohexyl-4-(4-nitrophenoxy)benzene

InChI

InChI=1S/C18H19NO3/c20-19(21)16-8-12-18(13-9-16)22-17-10-6-15(7-11-17)14-4-2-1-3-5-14/h6-14H,1-5H2

InChI Key

YFHWGRVPEWMRLY-UHFFFAOYSA-N

SMILES

C1CCC(CC1)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-]

Canonical SMILES

C1CCC(CC1)C2=CC=C(C=C2)OC3=CC=C(C=C3)[N+](=O)[O-]

Other CAS RN

68003-41-8

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following procedure A, 4-fluoronitrobenzene (325 mg, 2.30 mmol, 1.00 eq) and 4-cyclohexylphenol (519 mg, 2.94 mmol, 1.28 eq) were dissolved in DMSO (6 mL). Anhydrous K2CO3 (513 mg, 3.72 mmol, 1.61 eq) was added and the reaction mixture was stirred at room temperature for 48 h. After extraction with Et2O, the crude product was purified by flash column chromatography (SiO2; EtOAc/petrolether 1:100 to 1:50) to afford the title compound as pale yellow solid (640 mg, 2.15 mmol, 93% yield). Rf=0.55 (EtOAc/PE 1:20). HRMS (ESI) calcd. for C18H20NO3+ [M+H]+ 298.1438. found: 298.1442. 1H NMR (400 MHz, CDCl3) δ 8.31-8.11 (m, 2H, aromatic H), 7.26 (d, J=2.3 Hz, 2H, aromatic H), 7.13-6.92 (m, 4H, aromatic H), 2.57-2.50 (m, 1H, cyclohexyl H), 2.09-1.67 (m, 5H, cyclohexyl H), 1.59-1.18 (m, 5H, cyclohexyl H). 13C NMR (101 MHz, CDCl3) δ 163.89, 152.61, 145.58, 142.57, 128.66, 126.04, 120.49, 116.99, 44.14, 34.72, 26.99, 26.23.
Quantity
325 mg
Type
reactant
Reaction Step One
Quantity
519 mg
Type
reactant
Reaction Step Two
Name
Quantity
513 mg
Type
reactant
Reaction Step Three
Name
Quantity
6 mL
Type
solvent
Reaction Step Four
Yield
93%

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